Sand-PR
Sand-PR
Brand Name:
Vulcanchem
CAS No.:
112820-42-5
VCID:
VC20851737
InChI:
InChI=1S/C16H16N6O10S3.Na/c17-20-19-9-1-2-11(22(27)28)10(7-9)15(25)18-4-6-34-33-5-3-14(24)32-21-13(23)8-12(16(21)26)35(29,30)31;/h1-2,7,12H,3-6,8H2,(H,18,25)(H,29,30,31);/q;+1/p-1
SMILES:
C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H15N6NaO10S3
Molecular Weight:
570.5 g/mol
Sand-PR
CAS No.: 112820-42-5
Cat. No.: VC20851737
Molecular Formula: C16H15N6NaO10S3
Molecular Weight: 570.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112820-42-5 |
|---|---|
| Molecular Formula | C16H15N6NaO10S3 |
| Molecular Weight | 570.5 g/mol |
| IUPAC Name | sodium;1-[3-[2-[(5-azido-2-nitrobenzoyl)amino]ethyldisulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate |
| Standard InChI | InChI=1S/C16H16N6O10S3.Na/c17-20-19-9-1-2-11(22(27)28)10(7-9)15(25)18-4-6-34-33-5-3-14(24)32-21-13(23)8-12(16(21)26)35(29,30)31;/h1-2,7,12H,3-6,8H2,(H,18,25)(H,29,30,31);/q;+1/p-1 |
| Standard InChI Key | ICPJFWLPTHHFGV-UHFFFAOYSA-M |
| SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
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